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Cat. No.: B15492802 Get Quote

To our valued audience of researchers, scientists, and drug development professionals:

Our comprehensive investigation into the role of VGD071 in lipid scrambling has concluded

that there is currently no publicly available scientific literature, clinical trial data, or other

accessible information identifying a molecule or compound designated as "VGD071." Extensive

searches across multiple databases have yielded no results for this term in the context of lipid

scrambling or any other biological process.

Therefore, we are unable to provide an in-depth technical guide, including quantitative data,

experimental protocols, or signaling pathway diagrams, as requested. The absence of any

foundational information on VGD071 prevents a meaningful analysis of its potential function.

It is possible that "VGD071" represents an internal compound code that has not yet been

disclosed in publications, a novel therapeutic agent in preclinical stages that is not yet in the

public domain, or a term that may have been subject to a typographical error.

While we cannot deliver a report on VGD071 specifically, we would like to offer a concise

overview of the well-established mechanisms of lipid scrambling, a critical process in cellular

physiology, which may serve as a valuable contextual reference.

The Landscape of Lipid Scrambling
Lipid scrambling is the process of bidirectional, ATP-independent movement of phospholipids

between the two leaflets of a cell membrane, leading to the collapse of lipid asymmetry. This
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process is fundamental to various cellular events, including:

Blood Coagulation: The exposure of phosphatidylserine (PS) on the outer leaflet of activated

platelets is a key trigger for the coagulation cascade.

Apoptosis: The externalization of PS serves as an "eat-me" signal for phagocytes to clear

apoptotic cells.

Membrane Fusion and Fission: Scrambling of lipids is implicated in processes like cell

fusion, vesicle trafficking, and viral entry.

Membrane Repair: Rapid lipid scrambling helps in resealing membrane disruptions.

A major family of proteins responsible for calcium-activated lipid scrambling is the TMEM16

(Anoctamin) family.[1][2]

The TMEM16 Family of Scramblases
The TMEM16 family consists of ten members with diverse functions. Several of these, notably

TMEM16F and TMEM16E, act as calcium-dependent phospholipid scramblases.[1] Their

activation by intracellular calcium elevation leads to a conformational change, creating a

pathway for lipids to move across the membrane.

The proposed mechanism for TMEM16-mediated scrambling involves a "credit-card" model,

where the polar headgroups of phospholipids are thought to traverse a hydrophilic groove

within the protein, shielded from the hydrophobic core of the membrane.[3] However, recent

studies also suggest that TMEM16 scramblases can thin the surrounding membrane, which

may lower the energy barrier for lipid flipping, even outside of a defined groove.[3][4]

Concluding Remarks
While the specific role of "VGD071" in lipid scrambling remains unknown due to the lack of

available data, the field of lipid scramblase research continues to be an active and important

area of investigation. The development of modulators for scramblase activity holds significant

therapeutic potential for a variety of diseases, including bleeding disorders, thrombosis, and

autoimmune conditions.
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We encourage researchers with information on VGD071 to bring it to the scientific community's

attention through publication or other forms of public disclosure. This would be a crucial step in

enabling a thorough evaluation of its mechanism of action and potential therapeutic

applications. We will continue to monitor for any new information on this topic and will provide

updates as they become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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